Cas no 898449-54-2 (3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea)

• Product Name: 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea
• CAS No: 898449-54-2
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 5805194
• PubChem ID: 18574264
• Update Time: 2025-05-21

3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-3-phenylurea
• 898449-54-2
• AKOS024660868
• 1-phenyl-3-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)urea
• SR-01000023144
• SR-01000023144-1
• 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-phenylurea
• HMS1656H16
• F2571-0003
• 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea

• Inchi： 1S/C20H25N3O3S/c24-20(22-17-9-3-1-4-10-17)21-15-14-18-11-7-8-16-23(18)27(25,26)19-12-5-2-6-13-19/h1-6,9-10,12-13,18H,7-8,11,14-16H2,(H2,21,22,24)
• InChI Key： ZWOLZURMHWOXJP-UHFFFAOYSA-N
• SMILES： N(CCC1CCCCN1S(C1=CC=CC=C1)(=O)=O)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea

3-{2-1-(Benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea: A Comprehensive Overview

The compound with CAS No 898449-54-2, known as 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a benzenesulfonyl group and a phenylurea moiety. The benzenesulfonyl group plays a crucial role in enhancing the compound's stability and bioavailability, while the piperidine ring contributes to its flexibility and potential for interaction with biological targets.

Recent studies have highlighted the potential of 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea in various therapeutic areas. For instance, researchers have explored its role as a modulator of enzyme activity, particularly in the context of kinase inhibitors. The compound's ability to selectively inhibit certain kinases makes it a promising candidate for the development of targeted therapies in oncology and inflammatory diseases.

One of the most intriguing aspects of this compound is its synthesis pathway. The molecule is typically synthesized through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production and preclinical testing.

In terms of pharmacokinetics, 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea exhibits favorable properties, including good oral bioavailability and moderate plasma protein binding. These characteristics are essential for its potential use as an orally administered drug. Additionally, preliminary toxicity studies have shown that the compound has a relatively low toxicity profile, which further supports its suitability for therapeutic applications.

The structural versatility of this compound also allows for further modifications to enhance its efficacy and selectivity. For example, researchers have explored the incorporation of additional functional groups to improve its binding affinity to specific targets. These modifications have led to the development of several analogs, each with unique properties tailored to different therapeutic needs.

From an analytical standpoint, the characterization of 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea has been carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided valuable insights into the compound's three-dimensional structure and conformational dynamics, which are critical for understanding its interactions with biological systems.

In conclusion, 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-phenylurea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.